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Compound of Interest |

Compound Name: Mvt-101
CAS No.: 128657-47-6
Cat. No.: B166266

Get Quote

Executive Summary & Chemical Architecture

MTI-101 is a pharmacologically optimized, cyclic peptide derived from the D-amino acid peptide
HYDL1. Unlike traditional chemotherapeutics that induce apoptosis, MTI-101 triggers necrotic
cell death in multiple myeloma and small cell lung cancer (SCLC) lines by modulating

CD44l/integrin complexes and inducing calcium overload.
Chemical Challenges: The synthesis of MTI-101 presents two primary challenges:

» Stereochemical Integrity: The exclusive use of D-amino acids renders the peptide resistant to
proteolysis but requires strict adherence to enantiomeric purity during coupling.

e Macrocyclization: Achieving head-to-tail cyclization requires overcoming entropic barriers,
necessitating high-dilution strategies to prevent oligomerization.

Synthesis Strategy: Fmoc-SPPS & Cyclization

The most robust method for synthesizing MTI-101 is Fmoc-Solid Phase Peptide Synthesis
(SPPS) on a chlorotrityl chloride resin (to allow cleavage of the protected peptide), followed by
solution-phase cyclization.
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Workflow Logic

We utilize a "Linear-First" approach. The linear precursor is synthesized on a hyper-acid-labile
resin. This allows us to cleave the peptide from the resin without removing the side-chain
protecting groups. The fully protected linear peptide is then cyclized in solution (Head-to-Tail),
and finally, global deprotection is performed.

Visual Workflow (Graphviz)
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Figure 1: Optimized workflow for the synthesis of cyclic D-peptides (MTI-101 class) utilizing the
side-chain protected strategy.

Detailed Experimental Protocol
Phase A: Linear Precursor Synthesis

Reagents:

e Resin: 2-Chlorotrityl Chloride Resin (Loading: 0.6—0.8 mmol/qg).

e Amino Acids: Fmoc-D-Ala-OH, Fmoc-D-Lys(Boc)-OH, etc. (Full D-series).
e Coupling Agents: HBTU / HOBt / DIEA.

Protocol:

e Resin Loading: Swell resin in DCM for 30 min. Load the first C-terminal D-amino acid (1.2
eq) with DIEA (4 eq) in DCM. Cap unreacted sites with MeOH/DIEA/DCM (2:1:17).

e Fmoc Deprotection: Treat with 20% Piperidine in DMF (

min). Wash with DMF (

)
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e Coupling Cycles:
o Activate Fmoc-D-AA (3 eq) with HBTU (3 eq), HOBt (3 eq), and DIEA (6 eq) in DMF.
o React for 45-60 min.
o Quality Control: Perform Kaiser Test after every coupling.

e Final Fmoc Removal: Remove the N-terminal Fmoc group while the peptide is still on the
resin.

Phase B: Cleavage of Protected Peptide

Critical Step: We must cleave the peptide from the resin but keep side-chain protecting groups
(e.g., Boc, tBu) intact.

o Treat resin with 1% TFAin DCM (
min).
e Filter directly into a flask containing 10% Pyridine in MeOH (to neutralize TFA immediately).

o Concentrate under reduced pressure. Precipitate with cold water or ether to obtain the
Protected Linear Peptide.

Phase C: Solution-Phase Cyclization

« Dilution: Dissolve the linear protected peptide in dry DCM/DMF (9:1) to a concentration of <
1 mM (Pseudo-high dilution). This prevents intermolecular reactions (dimerization).

e Activation: Add PyBOP (3 eq) and HOBt (3 eq).
e Initiation: Add DIEA (6 eq) dropwise. Stir at room temperature for 24—-48 hours.

e Monitoring: Monitor by HPLC/MS for the disappearance of the linear mass and appearance
of the cyclic mass (Linear mass - 18 Da).

o Workup: Evaporate solvents.
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Phase D: Global Deprotection

» Dissolve the cyclic protected peptide in TFA/TIS/H20 (95:2.5:2.5).
« Stir for 2-3 hours to remove side-chain protecting groups (Boc, etc.).

e Precipitate in cold diethyl ether. Centrifuge and dry.

Purification & Characterization

Crude MTI-101 will contain linear byproducts and coupling reagents.

Table 1: Preparative HPLC Conditions

Parameter Setting

C18 Preparative (e.g., Phenomenex Luna, 5um,

Column

250 x 21.2mm)
Mobile Phase A 0.1% TFA in Water (Milli-Q)
Mobile Phase B 0.1% TFA in Acetonitrile (HPLC Grade)
Gradient 5% B to 65% B over 45 minutes (Linear)
Flow Rate 15-20 mL/min

) UV at 220 nm (peptide bond) and 280 nm (if

Detection

aromatic residues present)

Quality Control Criteria:

e Purity: >95% via Analytical HPLC.

e |dentity: ESI-MS must match calculated

o Note: Cyclic peptides often fly as
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or

adducts more readily than linear analogs.

Biological Validation: Mechanism of Action

To validate the biological activity of synthesized MTI-101, researchers should assess its ability
to induce Calcium (

) influx, the hallmark of its necrotic mechanism.

Mechanism Logic: MTI-101 binds to the CD44/Integrin complex
Super-activation of TRPC1 channels

Massive

influx

Calpain activation

Necrosis.

Validation Assay: Fluo-4 Calcium Flux
o Load Multiple Myeloma cells (e.g., MM.1S) with Fluo-4 AM dye.

o Treat with MTI-101 (10-40 pM).
o Measure fluorescence intensity via Flow Cytometry or Plate Reader over 60 minutes.

» Positive Result: Significant, sustained increase in fluorescence compared to vehicle control.

Visual Mechanism (Graphviz)
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Figure 2: Pharmacological Mechanism of Action of MTI-101 leading to necrotic cell death.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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